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Compound of Interest

Compound Name: D,L Carnitine-d9 Chloride

Cat. No.: B562983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for D,L-Carnitine-d9 Chloride. This stable

isotope-labeled internal standard is critical for the accurate quantification of carnitine in various

biological matrices using mass spectrometry-based methods.

Quantitative Data Summary
The following tables summarize the key quantitative data for a typical batch of D,L-Carnitine-d9

Chloride, compiled from various supplier specifications.[1][2]

Table 1: Identity and General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b562983?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-B2246S/L-Carnitine-d9-chloride-COA-1080801-MedChemExpress.pdf
https://ald-pub-files.oss-cn-shanghai.aliyuncs.com/product_coa1/4/C757649-H2525282.pdf?t=202512240832
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Source

Chemical Name

(±)-3-carboxy-2-hydroxy-

N,N,N-tri(methyl-d3)-1-

propanaminium chloride

[3]

CAS Number 1219386-75-0 [3][4]

Molecular Formula C₇H₇D₉ClNO₃ [3][4]

Molecular Weight 206.72 g/mol [1][4]

Appearance White to off-white solid [1]

Table 2: Purity and Isotopic Enrichment

Parameter Specification Method Source

Chemical Purity (by

HPLC)
≥99.0% HPLC [2]

Chemical Purity (by

NMR)
≥99.0% ¹H NMR [1]

Isotopic Purity (Atom

% D)
≥98% Mass Spectrometry [2]

Isotopic Enrichment

(d9)
≥98% Mass Spectrometry [1]

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of D,L-Carnitine-d9 Chloride by

separating it from any potential impurities.
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Principle: Reversed-phase chromatography separates compounds based on their

hydrophobicity. Since carnitine is a polar compound, an ion-pairing agent is often used to

enhance retention on a non-polar stationary phase.

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Data acquisition and processing software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphate buffer (e.g., 0.05 M potassium phosphate monobasic)

Ion-pairing agent (e.g., sodium 1-heptanesulfonate)

pH adjuster (e.g., phosphoric acid)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of phosphate

buffer (pH adjusted to 3.0) and acetonitrile (e.g., 95:5 v/v) containing an ion-pairing agent.[5]

The mobile phase should be filtered and degassed.

Standard and Sample Preparation:

Accurately weigh and dissolve D,L-Carnitine-d9 Chloride in the mobile phase to a known

concentration (e.g., 1 mg/mL).

Chromatographic Conditions:

Flow Rate: 1.0 mL/min
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Column Temperature: 30°C

Detection Wavelength: 205 nm or 225 nm[5][6]

Injection Volume: 10 µL

Analysis: Inject the sample and record the chromatogram. The purity is calculated by dividing

the area of the main peak by the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Purity
¹H NMR spectroscopy is used to confirm the chemical structure of D,L-Carnitine-d9 Chloride

and to assess its purity.

Principle: NMR spectroscopy provides detailed information about the structure of a molecule by

observing the magnetic properties of atomic nuclei. For D,L-Carnitine-d9 Chloride, the absence

of a signal around 3.2 ppm (corresponding to the N-methyl protons) and the presence of other

expected proton signals confirm the high level of deuteration and the integrity of the molecular

backbone.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher)

NMR tubes

Reagents:

Deuterated solvent (e.g., Deuterium Oxide - D₂O)

Procedure:

Sample Preparation: Dissolve a small amount of the sample (typically 2-5 mg) in

approximately 0.6-0.7 mL of D₂O in an NMR tube.

Data Acquisition:
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Acquire a ¹H NMR spectrum using standard acquisition parameters.

The spectral width should be sufficient to cover all expected proton signals (e.g., 0-10

ppm).

Data Analysis:

Process the spectrum (Fourier transform, phase correction, and baseline correction).

Integrate the signals and compare the chemical shifts and coupling patterns to a reference

spectrum or to the expected structure of D,L-Carnitine. The spectrum should be consistent

with the structure.[1]

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is used to confirm the molecular weight and to determine the isotopic

enrichment of D,L-Carnitine-d9 Chloride.

Principle: MS measures the mass-to-charge ratio (m/z) of ions. For D,L-Carnitine-d9 Chloride,

this technique can precisely determine the molecular mass, confirming its identity, and quantify

the distribution of different deuterated species (d0 to d9).

Instrumentation:

Mass spectrometer (e.g., a quadrupole or time-of-flight analyzer) with an electrospray

ionization (ESI) source. This can be a standalone instrument or coupled with an HPLC

system (LC-MS).

Procedure:

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol/water with 0.1% formic acid).

Infusion and Ionization: Introduce the sample into the ESI source via direct infusion or

through an LC system. The ESI source will ionize the molecule, typically forming the [M+H]⁺

ion.
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Mass Analysis:

Acquire a full scan mass spectrum in positive ion mode.

The spectrum should show a prominent peak corresponding to the molecular ion of D,L-

Carnitine-d9.

Isotopic Enrichment Analysis:

Analyze the isotopic distribution of the molecular ion peak.

The relative intensities of the peaks corresponding to the d0 to d9 species are used to

calculate the isotopic enrichment, with the d9 species being the most abundant.[1]

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis of D,L-

Carnitine-d9 Chloride.
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Caption: Workflow for generating a Certificate of Analysis.
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Caption: Overview of the HPLC method for purity analysis.
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Caption: Determination of isotopic enrichment by mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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